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Compound of Interest

Compound Name: PRT-060318

Cat. No.: B15540916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PRT-060318, also known as PRT318, is a potent and selective inhibitor of Spleen Tyrosine

Kinase (Syk), a critical mediator in the signaling pathways of immunoreceptors.[1][2] Syk plays

a key role in the activation and function of various immune cells, making it a significant target in

the research and development of treatments for autoimmune diseases, inflammation, and

certain hematological cancers.[1][3] Accurate and consistent preparation of a PRT-060318
stock solution is the foundational step for reliable and reproducible experimental results in in

vitro and in vivo studies. This document provides a detailed protocol for the preparation,

storage, and handling of PRT-060318 stock solutions using dimethyl sulfoxide (DMSO) as the

solvent.

Quantitative Data Summary
The following table summarizes the essential physical and chemical properties of PRT-060318,

providing a quick reference for laboratory use.
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Property Value Reference

Synonyms PRT318, P142–76 [1]

Molecular Formula C₁₈H₂₄N₆O [1][4]

Molecular Weight 340.42 g/mol [1]

CAS Number 1194961-19-7 [1][4]

Appearance Solid powder [1]

Purity >98% [1]

Solubility in DMSO 75 mg/mL (181.44 mM) [3][5]

Solubility in Water Insoluble [1][5]

Solubility in Ethanol Insoluble [5]

Signaling Pathway and Experimental Workflow
To understand the context of PRT-060318's application, the following diagrams illustrate its

mechanism of action and the general workflow for preparing a stock solution.
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PRT-060318 Mechanism of Action
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Figure 1: Simplified signaling pathway showing the inhibitory action of PRT-060318 on Syk

kinase.
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Stock Solution Preparation Workflow

Start: Obtain solid PRT-060318

Equilibrate vial to
room temperature

Add anhydrous DMSO
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ensure complete dissolution

Aliquot into single-use,
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Figure 2: Experimental workflow for preparing PRT-060318 stock solution in DMSO.

Experimental Protocols
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This section provides a detailed, step-by-step protocol for the preparation of a PRT-060318
stock solution in DMSO. Adherence to these steps is crucial for ensuring the quality and

stability of the stock solution.

Materials and Equipment
PRT-060318 solid powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, light-protected microcentrifuge tubes (e.g., amber tubes)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (Example: 10 mM
Stock)

Pre-Preparation:

Before opening, allow the vial of solid PRT-060318 to equilibrate to room temperature for

at least 15-20 minutes. This prevents condensation of moisture inside the vial, which can

affect the compound's stability and solubility.[6]

Ensure that fresh, anhydrous DMSO is used, as moisture can reduce the solubility of PRT-
060318.[5][6]

Weighing the Compound:

Tare a sterile microcentrifuge tube on an analytical balance.
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Carefully weigh the desired amount of PRT-060318 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.404 mg of PRT-060318 (Molecular

Weight = 340.42 g/mol ).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the tube containing the PRT-060318
powder. For a 10 mM stock, add 1 mL of DMSO to the 3.404 mg of compound.

Close the tube tightly and vortex thoroughly for at least 1-2 minutes to ensure complete

dissolution.[6]

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

brief sonication in a water bath can be used to aid the process.[3]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes.[6] This minimizes the number of freeze-thaw cycles,

which can degrade the compound over time.[3]

For long-term storage (months to years), store the aliquots at -80°C.[2][6] For short-term

storage (weeks to months), -20°C is acceptable.[1][2] Properly stored, the DMSO stock

solution is stable for at least one year at -20°C and up to two years at -80°C.[2][3]

Recommendations for Use in Cell Culture
When preparing working concentrations for cell-based assays, perform serial dilutions in the

appropriate cell culture medium.[6]

It is advisable to pre-warm the cell culture medium to 37°C before adding the PRT-060318
stock solution to prevent precipitation.[6]

The final concentration of DMSO in the cell culture medium should be kept low (typically

below 0.5%, and ideally below 0.1%) to avoid solvent-induced cytotoxicity.[3][7]

Aqueous solutions of PRT-060318 are known to be unstable.[6] For experiments lasting

longer than 24-48 hours, it is recommended to replace the medium with freshly prepared
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PRT-060318 solution every 24-48 hours to maintain a consistent active concentration of the

inhibitor.[6]

Troubleshooting
Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer

Low aqueous solubility of PRT-

060318.

Ensure the final DMSO

concentration is sufficient to

maintain solubility. Perform

serial dilutions. Pre-warm the

aqueous medium before

adding the DMSO stock.[6]

Inconsistent experimental

results

Degradation of PRT-060318

due to improper storage or

multiple freeze-thaw cycles.

Use a fresh aliquot for each

experiment. Ensure proper

long-term storage at -80°C.[3]

Cloudiness in cell culture

media

Poor dissolution of the stock

solution or precipitation in the

media.

Ensure the DMSO stock is fully

dissolved before use. Test the

solubility of the desired final

concentration in your specific

cell culture medium.[6]

By following these detailed protocols and guidelines, researchers can ensure the consistent

and effective use of PRT-060318 in their studies, leading to more reliable and reproducible

scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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